7-[2-[(3,4-Dihydroxyphenacyl)amino]ethyl]-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
7-[2-[(3,4-Dihydroxyphenacyl)amino]ethyl]-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
16289-61-5
VCID:
VC0037358
InChI:
InChI=1S/C17H19N5O5/c1-20-15-14(16(26)21(2)17(20)27)22(9-19-15)6-5-18-8-13(25)10-3-4-11(23)12(24)7-10/h3-4,7,9,18,23-24H,5-6,8H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCNCC(=O)C3=CC(=C(C=C3)O)O
Molecular Formula:
C17H19N5O5
Molecular Weight:
373.4 g/mol
7-[2-[(3,4-Dihydroxyphenacyl)amino]ethyl]-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
CAS No.: 16289-61-5
Main Products
VCID: VC0037358
Molecular Formula: C17H19N5O5
Molecular Weight: 373.4 g/mol
![7-[2-[(3,4-Dihydroxyphenacyl)amino]ethyl]-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione - 16289-61-5](/images/no_structure.jpg)
| CAS No. | 16289-61-5 |
|---|---|
| Product Name | 7-[2-[(3,4-Dihydroxyphenacyl)amino]ethyl]-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione |
| Molecular Formula | C17H19N5O5 |
| Molecular Weight | 373.4 g/mol |
| IUPAC Name | 7-[2-[[2-(3,4-dihydroxyphenyl)-2-oxoethyl]amino]ethyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C17H19N5O5/c1-20-15-14(16(26)21(2)17(20)27)22(9-19-15)6-5-18-8-13(25)10-3-4-11(23)12(24)7-10/h3-4,7,9,18,23-24H,5-6,8H2,1-2H3 |
| Standard InChIKey | MJONUHGXWMUDTE-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCNCC(=O)C3=CC(=C(C=C3)O)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCNCC(=O)C3=CC(=C(C=C3)O)O |
| PubChem Compound | 204431 |
| Last Modified | Nov 11 2021 |
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